3-Chloropyridine-2-carboxaldehyde
Overview
Description
3-Chloropyridine-2-carboxaldehyde, also known as 3-Chloropicolinaldehyde or 3-Chloro-2-formylpyridine, is a chemical compound with the molecular formula C6H4ClNO and a molecular weight of 141.56 . It is typically stored at temperatures between 2-8°C .
Molecular Structure Analysis
The InChI code for this compound is1S/C6H4ClNO/c7-5-2-1-3-8-6(5)4-9/h1-4H
. This indicates that the molecule consists of a pyridine ring with a chlorine atom at the 3rd position and a carboxaldehyde group at the 2nd position. Physical and Chemical Properties Analysis
This compound is typically stored at temperatures between 2-8°C . Other physical and chemical properties such as boiling point, melting point, and density are not specified in the retrieved sources .Scientific Research Applications
Synthesis Applications
One-Pot Synthesis of Heterocyclic beta-Chlorovinyl Aldehydes : 3-Chloropyridine-2-carboxaldehyde has been utilized in the one-pot synthesis of heterocyclic beta-chlorovinyl aldehydes using Vilsmeier reagent. This process has demonstrated the efficient synthesis of various heterocyclic compounds, indicating the versatility of this compound in organic synthesis (Majo & Perumal, 1996).
Novel Route for Synthesis of Pyridine Carboxaldehydes : Another study explored a novel route for synthesizing 3-pyridine carboxaldehydes using Vilsmeier reagent, further underlining the compound's significance in synthesizing pyridine derivatives (Amaresh & Perumal, 2000).
Photodegradation and Environmental Impact
- Photodegradation in Aqueous Solutions : Research on 2-Chloropyridine (a related compound) in water pollution demonstrated that the photodegradation process affects the genotoxicity of the substance. This study highlights the environmental impact and behavior of chloropyridine compounds in aqueous solutions (Skoutelis et al., 2017).
Chemical Reactions and Mechanisms
Mannich Reaction Applications : this compound's behavior in the Mannich reaction, particularly with aromatic aldehydes, was studied, contributing to the understanding of its reactivity and potential applications in chemical synthesis (Nobles & Thompson, 1965).
Role in Complex Chemical Structures : The compound has been used in the synthesis of complex chemical structures like tricyclic lactones, indicating its utility in advanced organic synthesis and the creation of novel compounds (Usmanova et al., 2017).
Spectroscopic Studies : Investigations into the spectroscopic properties of compounds derived from pyridine-2-carboxaldehyde, including this compound, provide insights into their molecular structure and behavior, which is essential for various scientific applications (Gálvez et al., 1986).
Safety and Hazards
3-Chloropyridine-2-carboxaldehyde is classified as harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, using only outdoors or in a well-ventilated area, and wearing protective gloves/protective clothing/eye protection/face protection .
Mechanism of Action
Target of Action
3-Chloropyridine-2-carboxaldehyde, also known as 3-chloropicolinaldehyde, is a chlorine derivative of pyridine It’s known that chloropyridines are generally used as intermediates in many chemical reactions .
Mode of Action
For instance, they can be used to selectively halogenate the C–H precursors of pyridine C–H ligands . This process, known as “phosphonium salt installation”, is effective for the late-stage halogenation of complex pharmaceuticals .
Biochemical Pathways
It’s known that chloropyridines can be used to modify a wide variety of unactivated pyridines , which are involved in numerous biochemical pathways.
Pharmacokinetics
It’s known that the compound has a high gastrointestinal absorption and is bbb permeant . Its lipophilicity (Log Po/w) is 1.05 .
Result of Action
It’s known that the compound is used as an intermediate in various chemical reactions , which could lead to a wide range of molecular and cellular effects depending on the specific reactions and conditions.
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound should be stored at 2-8°C in an inert atmosphere to maintain its stability. Furthermore, the compound’s reactivity can be influenced by the presence of other substances, such as bases or nucleophiles .
Properties
IUPAC Name |
3-chloropyridine-2-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4ClNO/c7-5-2-1-3-8-6(5)4-9/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXNVCYJXFQPEKQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)C=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30444251 | |
Record name | 3-Chloropyridine-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30444251 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.55 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
206181-90-0 | |
Record name | 3-Chloro-2-pyridinecarboxaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=206181-90-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Chloropyridine-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30444251 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Chloro-2-formylpyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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